Cas no 941990-48-3 (2-2-(2,4-dichlorophenoxy)acetamido-N-methyl-1,3-thiazole-4-carboxamide)

2-2-(2,4-Dichlorophenoxy)acetamido-N-methyl-1,3-thiazole-4-carboxamide is a specialized chemical compound featuring a thiazole core functionalized with a dichlorophenoxyacetamido group and an N-methylcarboxamide moiety. Its unique structure imparts potential bioactivity, making it of interest in agrochemical and pharmaceutical research. The dichlorophenoxy component suggests herbicidal or pesticidal properties, while the thiazole-carboxamide framework may contribute to antimicrobial or pharmacological applications. The compound's synthetic versatility allows for further derivatization, enabling structure-activity relationship studies. Its well-defined molecular architecture ensures reproducibility in research settings. The presence of multiple functional groups offers diverse interaction sites, enhancing its utility as a scaffold for developing novel bioactive agents.
2-2-(2,4-dichlorophenoxy)acetamido-N-methyl-1,3-thiazole-4-carboxamide structure
941990-48-3 structure
Product Name:2-2-(2,4-dichlorophenoxy)acetamido-N-methyl-1,3-thiazole-4-carboxamide
CAS No:941990-48-3
MF:C13H11Cl2N3O3S
MW:360.215739488602
CID:5869297
Update Time:2025-06-15

2-2-(2,4-dichlorophenoxy)acetamido-N-methyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxamide, 2-[[2-(2,4-dichlorophenoxy)acetyl]amino]-N-methyl-
    • 2-2-(2,4-dichlorophenoxy)acetamido-N-methyl-1,3-thiazole-4-carboxamide
    • Inchi: 1S/C13H11Cl2N3O3S/c1-16-12(20)9-6-22-13(17-9)18-11(19)5-21-10-3-2-7(14)4-8(10)15/h2-4,6H,5H2,1H3,(H,16,20)(H,17,18,19)
    • InChI Key: OQGPNFSVQKKXGD-UHFFFAOYSA-N
    • SMILES: S1C=C(C(NC)=O)N=C1NC(COC1=CC=C(Cl)C=C1Cl)=O

Experimental Properties

  • Density: 1.514±0.06 g/cm3(Predicted)
  • pka: 7.13±0.50(Predicted)

2-2-(2,4-dichlorophenoxy)acetamido-N-methyl-1,3-thiazole-4-carboxamide Pricemore >>

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Additional information on 2-2-(2,4-dichlorophenoxy)acetamido-N-methyl-1,3-thiazole-4-carboxamide

Comprehensive Overview of 2-2-(2,4-dichlorophenoxy)acetamido-N-methyl-1,3-thiazole-4-carboxamide (CAS No. 941990-48-3)

The compound 2-2-(2,4-dichlorophenoxy)acetamido-N-methyl-1,3-thiazole-4-carboxamide, identified by its CAS No. 941990-48-3, is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule features a unique structural framework combining a thiazole ring with a dichlorophenoxy moiety, which contributes to its diverse biological activities. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel therapeutic agents and crop protection solutions.

One of the key reasons for the growing interest in 2-2-(2,4-dichlorophenoxy)acetamido-N-methyl-1,3-thiazole-4-carboxamide is its structural versatility. The presence of both acetamido and carboxamide functional groups allows for interactions with various biological targets, making it a promising candidate for drug discovery. Recent studies have highlighted its potential in modulating enzyme activity, which could lead to breakthroughs in treating metabolic disorders. Additionally, its dichlorophenoxy component is often associated with herbicidal properties, aligning with the current demand for sustainable agricultural solutions.

In the context of modern research trends, CAS No. 941990-48-3 is frequently discussed in relation to green chemistry and precision agriculture. These topics are highly relevant today, as the scientific community seeks eco-friendly alternatives to traditional chemicals. The compound’s potential for low environmental impact, coupled with its efficacy, positions it as a subject of interest for both academic and industrial research. Furthermore, its mechanism of action is being investigated using advanced computational tools like molecular docking and QSAR modeling, which are hot topics in AI-driven drug design.

Another area where 2-2-(2,4-dichlorophenoxy)acetamido-N-methyl-1,3-thiazole-4-carboxamide shows promise is in the development of antifungal and antibacterial agents. With the rise of antibiotic resistance, there is a pressing need for new compounds that can overcome microbial defenses. Preliminary studies suggest that this molecule exhibits inhibitory effects against certain pathogens, sparking further investigations into its antimicrobial spectrum. This aligns with the global health focus on combating infectious diseases, a topic frequently searched in scientific databases and AI platforms.

The synthesis and optimization of CAS No. 941990-48-3 also involve cutting-edge techniques such as flow chemistry and catalysis, which are trending in organic chemistry circles. These methods not only improve yield and purity but also reduce waste, addressing the growing emphasis on sustainable manufacturing practices. As a result, this compound is often cited in discussions about process intensification and green synthesis, making it a valuable case study for researchers and educators alike.

In summary, 2-2-(2,4-dichlorophenoxy)acetamido-N-methyl-1,3-thiazole-4-carboxamide (CAS No. 941990-48-3) represents a multifaceted compound with wide-ranging applications. Its relevance to contemporary issues such as drug discovery, sustainable agriculture, and antimicrobial resistance ensures its continued prominence in scientific discourse. As research progresses, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.

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